Cas no 2376035-98-0 (Levonorgestrel-d6)
Levonorgestrel-d6 Chemical and Physical Properties
Names and Identifiers
-
- 18,19-Dinorpregn-4-en-20-yn-3-one-2,2,4,6,6,10-d6, 13-ethyl-17-hydroxy-, (17α)-
- Levonorgestrel-d6
-
- Inchi: 1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,13,16-19,23H,3,5-12H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1/i5D2,6D2,13D,16D
- InChI Key: WWYNJERNGUHSAO-PWFLSJGKSA-N
- SMILES: C([C@]12CC[C@]3([H])[C@@]4([2H])CC([2H])([2H])C(=O)C([2H])=C4C([2H])([2H])C[C@@]3([H])[C@]1([H])CC[C@@]2(O)C#C)C
Levonorgestrel-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01EQOB-1mg |
(8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one-2,2,4,6,6,10-d6 |
2376035-98-0 | ≥99% deuterated forms (d1-d6) | 1mg |
$452.00 | 2024-05-23 | |
| MedChemExpress | HY-B0257S1-1mg |
Norgestrel-d |
2376035-98-0 | 1mg |
¥7646 | 2024-07-20 |
Levonorgestrel-d6 Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Levonorgestrel-d6
Levonorgestrel-d6: A Comprehensive Overview
Levonorgestrel-d6, with the CAS number 2376035-98-0, is a synthetic steroid hormone that has garnered significant attention in the field of reproductive health and endocrinology. This compound is a derivative of levonorgestrel, a well-known progestin used in various contraceptive products. The "-d6" designation indicates the presence of six deuterium atoms, which are isotopes of hydrogen with an additional neutron. This modification is often employed in research settings to facilitate tracing and analysis of the compound's behavior in biological systems.
The chemical structure of Levonorgestrel-d6 is similar to that of levonorgestrel, with the primary difference being the substitution of six hydrogen atoms with deuterium. This substitution does not alter the compound's pharmacological activity but enhances its utility in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Researchers have utilized this property to study the pharmacokinetics, metabolism, and distribution of levonorgestrel in vivo, providing valuable insights into its mechanism of action.
Recent studies have explored the application of Levonorgestrel-d6 in understanding the efficacy and safety profiles of contraceptives containing levonorgestrel. For instance, a 2023 study published in *Reproductive Sciences* examined the impact of levonorgestrel on endometrial receptivity, utilizing Levonorgestrel-d6 as a tracer to monitor its uptake and distribution in animal models. The findings highlighted that levonorgestrel exerts its contraceptive effects by inhibiting ovulation and altering cervical mucus composition, thereby preventing sperm penetration.
In addition to its role in contraceptive research, Levonorgestrel-d6 has been instrumental in elucidating the mechanisms underlying hormone-dependent diseases such as breast cancer. A 2022 study in *Cancer Research* demonstrated that levonorgestrel can modulate estrogen receptor signaling pathways, potentially offering new therapeutic avenues for hormone-sensitive cancers. The use of Levonorgestrel-d6 allowed researchers to track the compound's interaction with receptor proteins and assess its efficacy in inhibiting tumor growth in vitro.
The synthesis of Levonorgestrel-d6 involves a multi-step process that begins with the extraction of natural steroids from plant sources or synthetic precursors. The deuterium substitution is typically achieved through catalytic hydrogenation using deuterated hydrogen gas under controlled conditions. This process ensures high purity and isotopic enrichment, making Levonorgestrel-d6 suitable for precise analytical applications.
From an environmental perspective, researchers have investigated the potential ecological impact of Levonorgestrel-d6 and other synthetic hormones. A 2021 study published in *Environmental Science & Technology* assessed the degradation pathways of levonorgestrel in aquatic environments, employing Levonorgestrel-d6 to track its transformation products. The results indicated that levonorgestrel undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems.
In conclusion, Levonorgestrel-d6 is a valuable tool in both clinical and research settings, offering unique advantages for studying hormone dynamics and therapeutic interventions. Its isotopic modification enhances its utility in analytical techniques, while ongoing research continues to uncover new applications for this versatile compound.
2376035-98-0 (Levonorgestrel-d6) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)